BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4-Bis(phenylsulfonyl)phenol molecular
structure and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4-Bis(phenylsulfonyl)phenol

Cat. No.: B170072

An In-Depth Technical Guide to 2,4-Bis(phenylsulfonyl)phenol (DBSP)

Introduction

2,4-Bis(phenylsulfonyl)phenol, commonly identified by the acronym DBSP and CAS number
177325-75-6, is a specialized aromatic compound of significant interest in both industrial and
research settings.[1][2] Its molecular architecture, featuring a central phenol ring substituted
with two phenylsulfonyl groups, imparts a uniqgue combination of thermal stability, reactivity, and
functionality. This guide offers a comprehensive technical overview of DBSP, designed for
researchers, chemists, and drug development professionals. We will delve into its molecular
structure, physicochemical properties, synthesis, and key applications, with a focus on the
scientific principles that underpin its utility.

Part 1: Molecular Profile and Physicochemical

Properties
Molecular Structure and Identity

The formal IUPAC name for this compound is 2,4-bis(benzenesulfonyl)phenol.[3] Its structure
consists of a hydroxyl group (-OH) and two phenylsulfonyl (-SO2Ph) groups attached to a
benzene ring at the 1, 2, and 4 positions, respectively. The electron-withdrawing nature of the
two sulfonyl groups significantly increases the acidity of the phenolic proton compared to
phenol itself, a critical feature for its primary application.
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Molecular Formula: C1sH1405S2[4][5][6]
Molecular Weight: 374.43 g/mol [1][3][4][7]
CAS Number: 177325-75-6[2][4]

Common Synonyms: DBSP, Phenol, 2,4-bis(phenylsulfonyl)-
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1. Setup
Flask under N2
Add Anhydrous DCM

Cool

2. Reagent Addition (0 °C)
Add AICls
Add Phenol
Add Benzenesulfonyl Chloride

Stir

3. Reaction
Warm to RT
Stir 12-18h

Monitor by TLC

Reaction Complete

4. Quench
Pour into Ice/HCI
Precipitate Product

Isolate Solid

5. Isolation
Vacuum Filtration
Wash with H20

Crude Product

6. Purification
Recrystallize from Ethanol/H20

Purified Crystals

7. Validation
Dry Product
Measure MP, Run HPLC

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b170072?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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